Cas no 103965-75-9 (2-Pyrazinamine,3-methyl-, 1-oxide)

• Product Name: 2-Pyrazinamine,3-methyl-, 1-oxide
• CAS No: 103965-75-9
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 125951
• PubChem ID: 13530133
• Update Time: 2025-04-18

2-Pyrazinamine,3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine,3-methyl-, 1-oxide
• Pyrazinamine,3-methyl-, 1-oxide (9CI)
• Pyrazinamine, 3-methyl-, 1-oxide (9CI)
• 1-hydroxy-3-methylpyrazin-2-imine
• 103965-75-9

• Inchi： 1S/C5H7N3O/c1-4-5(6)8(9)3-2-7-4/h2-3,6,9H,1H3
• InChI Key： GCWLMIIVTIHVBD-UHFFFAOYSA-N
• SMILES： ON1C=CN=C(C)C1=N

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 65.85